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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B1671685

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl mandelate, a significant
intermediate in pharmaceutical synthesis. The document details its chemical identity,
physicochemical properties, spectroscopic data, and key experimental protocols for its
synthesis and chiral separation.

Chemical Identity

The International Union of Pure and Applied Chemistry (IUPAC) name for ethyl mandelate is
ethyl 2-hydroxy-2-phenylacetate[1][2]. It is the ethyl ester of mandelic acid and is also known
by synonyms such as ethyl phenylglycolate and mandelic acid, ethyl ester[1][3]. As a chiral
molecule, it exists as two enantiomers: (S)-ethyl mandelate and (R)-ethyl mandelate. The
IUPAC name for the (S)-enantiomer is ethyl (2S)-2-hydroxy-2-phenylacetate[4].

Physicochemical Properties

The physical and chemical properties of ethyl mandelate are summarized in the table below,
providing essential data for its handling, storage, and use in experimental settings.
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Property Value Source

Molecular Formula C10H1203

Molecular Weight 180.20 g/mol

CAS Number 774-40-3 (racemate)

Appearance Co!orless. quuid'or c.olorless to
white solid/semi-solid

Melting Point 24 - 27 °C

Boiling Point 253 -255°C

Density 1.115-1.13 g/mL at 20-25 °C

Refractive Index 1.512 - 1.5136 at 20-25 °C

Flash Point 93 °C

Room temperature, sealed in
Storage Temperature N
dry conditions

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of ethyl mandelate. The
following table summarizes key spectral information.

Spectroscopic Technique Key Data /| Reference

Spectra available from ChemicalBook and
PubChem.

1H NMR

13C NMR Spectrum available from ChemicalBook.

Spectra available from NIST WebBook and

Infrared (IR) Spectroscopy PubCh
u em.

Electron ionization mass spectra are available

Mass Spectrometry (MS
P y (MS) from the NIST WebBook and PubChem.

Raman Spectroscopy Spectrum available from PubChem.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Experimental Protocols

Ethyl mandelate is a key intermediate in the synthesis of various organic compounds and
pharmaceuticals.

A common method for synthesizing ethyl mandelate is the Fischer esterification of mandelic
acid with ethanol in the presence of an acid catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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